Cas no 2138091-49-1 (2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetic acid)

• Product Name: 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetic acid
• CAS No: 2138091-49-1
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6378438
• PubChem ID: 165500031
• Update Time: 2025-05-19

2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetic acid
• 2138091-49-1
• EN300-1154170

• Inchi： 1S/C9H15N3O2/c1-6(2)3-7-4-8(10)12(11-7)5-9(13)14/h4,6H,3,5,10H2,1-2H3,(H,13,14)
• InChI Key： GHBXMHMVYACEIY-UHFFFAOYSA-N
• SMILES： OC(CN1C(=CC(CC(C)C)=N1)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetic acid

Compound CAS No 2138091-49-1: 2-[5-Amino-3-(2-Methylpropyl)-1H-Pyrazol-1-Yl]Acetic Acid

The compound with CAS number 2138091-49-1, known as 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and agrochemicals. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetic acid is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of an amino group (-NH₂) at the 5-position and an isobutyl group (-CH(CH₃)₂) at the 3-position of the pyrazole ring contributes to its distinctive chemical properties. The acetic acid moiety attached to the pyrazole ring further enhances its reactivity and bioavailability.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have provided insights into its stability, solubility, and pharmacokinetic properties, which are crucial for its potential use in pharmaceutical applications.

In terms of biological activity, 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetic acid has been shown to exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, it has demonstrated significant activity against cyclooxygenase (COX) enzymes, which are central to the regulation of inflammation and pain. This makes it a potential candidate for the development of anti-inflammatory and analgesic agents.

Moreover, this compound has been investigated for its role in modulating ion channels, particularly voltage-gated sodium channels (Nav). Its ability to inhibit Nav channels suggests its potential utility in treating conditions such as epilepsy and chronic pain syndromes. Recent studies have also explored its effects on other ion channels, including potassium channels (Kv), further expanding its therapeutic potential.

The structural versatility of 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetic acid allows for further functionalization and optimization. Researchers have been exploring various substitution patterns on the pyrazole ring to enhance its pharmacological properties, such as increased potency and selectivity. These modifications are expected to lead to more effective drug candidates with improved safety profiles.

In addition to its pharmacological applications, this compound has also been studied for its potential use in agrochemicals. Its ability to inhibit key enzymes involved in plant defense mechanisms makes it a promising candidate for developing pesticides and herbicides with reduced environmental impact.

The synthesis of 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental footprint.

In conclusion, the compound with CAS number 2138091-49-1, or 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-y l]acetic acid, represents a valuable molecule with diverse applications across multiple fields. Its unique chemical structure, coupled with recent advances in synthesis and biological characterization, positions it as a key player in future drug discovery and agrochemical development.